4-chloro-N-(3-{[2-(2,4-dimethoxybenzylidene)hydrazino]carbonyl}phenyl)benzamide

• Molecular Formula: C23H20ClN3O4
• Molecular Weight: 437.9 g/mol
• IUPAC Name: 3-[(4-chlorobenzoyl)amino]-N-[(E)-(2,4-dimethoxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C23H20ClN3O4/c1-30-20-11-8-17(21(13-20)31-2)14-25-27-23(29)16-4-3-5-19(12-16)26-22(28)15-6-9-18(24)10-7-15/h3-14H,1-2H3,(H,26,28)(H,27,29)/b25-14+
• InChI Key: FRSZDEKUTBYYIR-AFUMVMLFSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=N/NC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)Cl)OC
• SMILES: COC1=CC(=C(C=C1)C=NNC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)Cl)OC

Description

4-chloro-N-(3-{[2-(2,4-dimethoxybenzylidene)hydrazino]carbonyl}phenyl)benzamide is a chemical compound that has been extensively studied in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-chloro-N-(3-{[2-(2,4-dimethoxybenzylidene)hydrazino]carbonyl}phenyl)benzamide involves the inhibition of various cellular pathways that are involved in cancer cell growth and survival. It has been shown to inhibit the activity of several enzymes such as topoisomerase II and histone deacetylase, which are involved in DNA replication and gene expression. It also inhibits the activity of various signaling pathways such as PI3K/Akt and MAPK/ERK, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-N-(3-{[2-(2,4-dimethoxybenzylidene)hydrazino]carbonyl}phenyl)benzamide are primarily related to its inhibitory effects on various cellular pathways. It has been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the anti-apoptotic protein Bcl-2. It also inhibits angiogenesis by suppressing the expression of vascular endothelial growth factor (VEGF) and its receptor (VEGFR). In addition, it has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-N-(3-{[2-(2,4-dimethoxybenzylidene)hydrazino]carbonyl}phenyl)benzamide in lab experiments include its high potency and selectivity for cancer cells, its ability to inhibit multiple cellular pathways, and its potential for use as a lead compound for drug discovery. However, its limitations include its poor solubility in aqueous solutions, its potential toxicity to normal cells, and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the study of 4-chloro-N-(3-{[2-(2,4-dimethoxybenzylidene)hydrazino]carbonyl}phenyl)benzamide. These include further studies on its mechanism of action and the identification of its molecular targets, the development of more efficient synthesis methods, the optimization of its pharmacokinetic properties, and the evaluation of its potential applications in other fields such as neuroscience and immunology. Additionally, the development of analogs and derivatives of this compound may lead to the discovery of new drugs with improved efficacy and safety.
In conclusion, 4-chloro-N-(3-{[2-(2,4-dimethoxybenzylidene)hydrazino]carbonyl}phenyl)benzamide is a chemical compound that has shown great potential in scientific research for its applications in cancer research, drug discovery, and material science. Its mechanism of action involves the inhibition of various cellular pathways, and its biochemical and physiological effects include the induction of apoptosis, inhibition of angiogenesis, and anti-inflammatory effects. Although it has some limitations, its potential for use as a lead compound for drug discovery and its future directions make it an exciting area of study for researchers.

Synthesis Methods

The synthesis of 4-chloro-N-(3-{[2-(2,4-dimethoxybenzylidene)hydrazino]carbonyl}phenyl)benzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with 2,4-dimethoxybenzaldehyde in the presence of hydrazine hydrate and acetic acid. The resulting product is then treated with acetic anhydride and ammonium hydroxide to obtain the final compound.

Scientific Research Applications

4-chloro-N-(3-{[2-(2,4-dimethoxybenzylidene)hydrazino]carbonyl}phenyl)benzamide has been studied for its potential applications in various fields such as cancer research, drug discovery, and material science. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In drug discovery, it has been used as a lead compound for the development of new drugs with improved efficacy and safety. In material science, it has been explored for its potential applications in the development of organic semiconductors and optoelectronic devices.